4-Fluoro-2-hydroxybenzohydrazide
Cat. No. B1527011
Key on ui cas rn:
1056954-60-9
M. Wt: 170.14 g/mol
InChI Key: OMJPFPDFYRGJGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:16][OH:17].[F:1][c:2]1[cH:3][c:4]([OH:12])[c:5]([C:6](=[O:7])[O:8][CH3:9])[cH:10][cH:11]1.[NH2:14][NH2:15].[OH2:13]>>[F:1][c:2]1[cH:3][c:4]([OH:12])[c:5]([C:6](=[O:7])[NH:14][NH2:15])[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1ccc(F)cc1O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
NN
|
|
Name
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|
|
Quantity
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Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
NNC(=O)c1ccc(F)cc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
